Cas no 2228335-10-0 (1-2-(3,5-dimethylphenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(3,5-dimethylphenyl)ethylcyclopropan-1-ol
• CAS No: 2228335-10-0
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 6373814
• PubChem ID: 165615860
• Update Time: 2025-05-25

1-2-(3,5-dimethylphenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(3,5-dimethylphenyl)ethylcyclopropan-1-ol
• 1-[2-(3,5-dimethylphenyl)ethyl]cyclopropan-1-ol
• EN300-1820474
• 2228335-10-0

• Inchi： 1S/C13H18O/c1-10-7-11(2)9-12(8-10)3-4-13(14)5-6-13/h7-9,14H,3-6H2,1-2H3
• InChI Key： IOLXMLZJGMMFGF-UHFFFAOYSA-N
• SMILES： OC1(CCC2C=C(C)C=C(C)C=2)CC1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-(3,5-dimethylphenyl)ethylcyclopropan-1-ol

Introduction to 1-2-(3,5-dimethylphenyl)ethylcyclopropan-1-ol (CAS No: 2228335-10-0)

1-2-(3,5-dimethylphenyl)ethylcyclopropan-1-ol (CAS No: 2228335-10-0) is a structurally unique organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its cyclopropane ring and dimethylphenyl substituents, exhibits a fascinating combination of chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-2-(3,5-dimethylphenyl)ethylcyclopropan-1-ol consists of a cyclopropane moiety linked to an ethyl chain, which is further substituted with a 3,5-dimethylphenyl group. This arrangement imparts distinct electronic and steric properties to the molecule, making it an intriguing subject for synthetic chemists and biologists alike. The cyclopropane ring is known for its high reactivity and strain energy, which can be leveraged to develop novel chemical reactions and transformations.

In recent years, there has been a surge in interest regarding the therapeutic potential of compounds containing cyclopropane rings. These rings are often found in natural products and have been shown to exhibit a wide range of biological activities. For instance, studies have demonstrated that cyclopropane-containing molecules can interact with biological targets in unique ways, leading to potential applications in treating various diseases. The presence of the 3,5-dimethylphenyl group further enhances the complexity of this compound, suggesting possible interactions with enzymes and receptors that may be relevant in pharmaceutical applications.

The synthesis of 1-2-(3,5-dimethylphenyl)ethylcyclopropan-1-ol presents an interesting challenge due to the strained nature of the cyclopropane ring. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency. Modern techniques such as transition metal-catalyzed reactions and organometallic chemistry have enabled the precise assembly of complex structures like this one. These methods not only improve yield but also allow for the introduction of functional groups in specific positions, which is crucial for optimizing biological activity.

One of the most compelling aspects of 1-2-(3,5-dimethylphenyl)ethylcyclopropan-1-ol is its potential as a scaffold for drug development. The cyclopropane ring can serve as a hinge motif that allows for optimal binding to biological targets, while the dimethylphenyl group can provide hydrophobic interactions and influence the molecule's pharmacokinetic properties. This combination makes it an attractive candidate for designing novel therapeutics targeting various diseases.

Recent research has begun to explore the pharmacological properties of 1-2-(3,5-dimethylphenyl)ethylcyclopropan-1-ol. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammation and cancer. The cyclopropane ring's unique reactivity could also be exploited to develop prodrugs or derivatives with enhanced bioavailability or targeted delivery systems. These findings underscore the importance of continued investigation into this compound and its potential applications in medicine.

The chemical properties of 1-2-(3,5-dimethylphenyl)ethylcyclopropan-1-ol also make it a valuable tool for studying molecular recognition processes. The steric constraints imposed by the cyclopropane ring can influence how the molecule interacts with other biomolecules, providing insights into binding mechanisms at the atomic level. Such studies are crucial for understanding drug-receptor interactions and designing more effective drugs.

In conclusion,1-2-(3,5-dimethylphenyl)ethylcyclopropan-1-ol (CAS No: 2228335-10-0) represents a promising area of research in pharmaceutical chemistry. Its unique structure and potential biological activities make it an attractive candidate for further exploration in drug discovery and development. As synthetic methods continue to improve and our understanding of molecular interactions deepens,this compound holds great promise for contributing to advancements in medicine.